11-A-Hydroxy canrenone methyl ester
11-A-Hydroxy canrenone methyl ester
Brand Name:
Vulcanchem
CAS No.:
192704-56-6
VCID:
VC0138474
InChI:
InChI=1S/C24H32O6/c1-22-7-4-14(25)10-13(22)11-15(21(28)29-3)19-16-5-8-24(9-6-18(27)30-24)23(16,2)12-17(26)20(19)22/h10,15-17,19-20,26H,4-9,11-12H2,1-3H3/t15-,16+,17-,19+,20+,22+,23+,24-/m1/s1
SMILES:
CC12CCC(=O)C=C1CC(C3C2C(CC4(C3CCC45CCC(=O)O5)C)O)C(=O)OC
Molecular Formula:
C24H32O6
Molecular Weight:
416.5 g/mol
11-A-Hydroxy canrenone methyl ester
CAS No.: 192704-56-6
Reference Standards
VCID: VC0138474
Molecular Formula: C24H32O6
Molecular Weight: 416.5 g/mol
| CAS No. | 192704-56-6 |
|---|---|
| Product Name | 11-A-Hydroxy canrenone methyl ester |
| Molecular Formula | C24H32O6 |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | methyl (7R,8S,9S,10R,11R,13S,14S,17R)-11-hydroxy-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-carboxylate |
| Standard InChI | InChI=1S/C24H32O6/c1-22-7-4-14(25)10-13(22)11-15(21(28)29-3)19-16-5-8-24(9-6-18(27)30-24)23(16,2)12-17(26)20(19)22/h10,15-17,19-20,26H,4-9,11-12H2,1-3H3/t15-,16+,17-,19+,20+,22+,23+,24-/m1/s1 |
| Standard InChIKey | ZYDNRZOTRVTMRC-IIYDDONESA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1C[C@H]([C@@H]3[C@@H]2[C@@H](C[C@]4([C@H]3CC[C@@]45CCC(=O)O5)C)O)C(=O)OC |
| SMILES | CC12CCC(=O)C=C1CC(C3C2C(CC4(C3CCC45CCC(=O)O5)C)O)C(=O)OC |
| Canonical SMILES | CC12CCC(=O)C=C1CC(C3C2C(CC4(C3CCC45CCC(=O)O5)C)O)C(=O)OC |
| Synonyms | (7α,11α,17α)-11,17-Dihydroxy-3-oxopregn-4-ene-7,21-dicarboxylic Acid γ-Lactone Methyl Ester; 11α,17β-Dihydroxypregn-4-en-3-one 7α,21-dicarboxylic Acid γ-Lactone Methyl Ester; 11α-Hydroxymexrenone; |
| PubChem Compound | 637221 |
| Last Modified | Nov 11 2021 |
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